Cas no 260249-10-3 (Methyl 3-amino-5-bromo-4-hydroxybenzoate)

• Product Name: Methyl 3-amino-5-bromo-4-hydroxybenzoate
• CAS No: 260249-10-3
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• MDL: MFCD22126120
• CID: 1073384
• PubChem ID: 66545110
• Update Time: 2025-07-18

Methyl 3-amino-5-bromo-4-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-5-bromo-4-hydroxybenzoate
• DA-07592
• MFCD22126120
• SCHEMBL454108
• CS-0043668
• CG-0733
• 260249-10-3
• AKOS015991304
• GNQMYGQWBUNZBZ-UHFFFAOYSA-N
• methyl3-amino-5-bromo-4-hydroxybenzoate
• W18241
• DTXSID90735157

• MDL： MFCD22126120
• Inchi： 1S/C8H8BrNO3/c1-13-8(12)4-2-5(9)7(11)6(10)3-4/h2-3,11H,10H2,1H3
• InChI Key： GNQMYGQWBUNZBZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=CC(=C1O)N

Computed Properties

• Exact Mass: 244.96876g/mol
• Monoisotopic Mass: 244.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.6Ų

Additional information on Methyl 3-amino-5-bromo-4-hydroxybenzoate

Comprehensive Overview of Methyl 3-amino-5-bromo-4-hydroxybenzoate (CAS No. 260249-10-3): Properties, Applications, and Industry Insights

Methyl 3-amino-5-bromo-4-hydroxybenzoate (CAS No. 260249-10-3) is a specialized organic compound with a molecular formula of C₈H₈BrNO₃. This brominated benzoate derivative has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features, including an amino group, hydroxyl group, and ester functionality. The compound's CAS registry number 260249-10-3 serves as a critical identifier for researchers and regulatory bodies worldwide.

In recent years, the demand for halogenated aromatic compounds like Methyl 3-amino-5-bromo-4-hydroxybenzoate has surged, particularly in the development of small molecule therapeutics and crop protection agents. The bromo-substitution at the 5-position enhances the molecule's reactivity, making it a valuable intermediate in cross-coupling reactions—a topic frequently searched in organic synthesis forums and AI-driven chemistry platforms. Researchers often inquire about "optimizing Suzuki-Miyaura reactions with bromoarenes" or "steric effects in brominated benzoates," reflecting the compound's relevance in modern synthetic methodologies.

The hydroxybenzoate core of this compound aligns with growing interest in bioactive phenolic derivatives, a trending topic in green chemistry discussions. Many users search for "natural product analogs with modified benzoate structures" or "sustainable synthesis of aromatic amines," highlighting opportunities to position CAS 260249-10-3 within these innovative research areas. Its methyl ester group offers advantages in prodrug design, a frequently searched concept in medicinal chemistry optimization strategies.

Analytical characterization of Methyl 3-amino-5-bromo-4-hydroxybenzoate typically involves advanced techniques such as HPLC-MS (high-performance liquid chromatography-mass spectrometry) and NMR spectroscopy, which are common search terms among quality control professionals. The compound's UV absorption properties (another frequently queried attribute) make it suitable for photochemical studies, particularly in research on light-activated compounds—a hot topic in materials science communities.

From a regulatory perspective, proper handling of amino-bromo-aromatic compounds requires attention to industrial hygiene protocols, a subject of increasing searches since the rise of laboratory safety awareness campaigns. While not classified as hazardous under standard conditions, its crystalline powder form (a physical state often specified in material safety data sheets) necessitates standard particulate control measures in manufacturing settings.

The pharmaceutical industry shows particular interest in this compound's potential as a building block for kinase inhibitors—a trending search term in drug discovery circles. Its hydrogen bond donor/acceptor pattern (a key phrase in molecular docking studies) enables interactions with biological targets, while the bromine atom provides opportunities for further functionalization via metal-catalyzed reactions. These attributes align with frequent queries about "privileged scaffolds in medicinal chemistry" and "structure-activity relationship optimization."

In material science applications, the conjugated π-system of Methyl 3-amino-5-bromo-4-hydroxybenzoate attracts researchers investigating organic electronic materials—a rapidly growing field with numerous search queries about "small molecule semiconductors." The compound's ability to participate in supramolecular interactions (another technical term gaining search traction) makes it interesting for crystal engineering studies.

Supply chain professionals frequently search for information about specialty chemical availability and custom synthesis options for compounds like CAS 260249-10-3. The market for such fine chemicals has expanded with the growth of contract research organizations, reflected in search trends for "reliable bromoaromatic suppliers" and "GMP-compliant intermediates." Proper storage conditions (typically recommended at 2-8°C under inert atmosphere) represent another practical aspect often queried by end-users.

Environmental fate studies of bromoaromatic compounds have become a significant research area, corresponding to search trends for "biodegradation of halogenated organics." While Methyl 3-amino-5-bromo-4-hydroxybenzoate demonstrates moderate water solubility, its environmental persistence and ecotoxicological profile (terms increasingly searched in green chemistry contexts) warrant proper waste management protocols in industrial applications.

Looking forward, the versatility of Methyl 3-amino-5-bromo-4-hydroxybenzoate (CAS No. 260249-10-3) positions it as a valuable compound in multiple research domains. Its combination of electron-withdrawing and -donating groups creates unique electronic properties that continue to inspire innovation across pharmaceutical development, agrochemical research, and advanced material design—all fields demonstrating sustained search interest in specialized chemical intermediates.